7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((3-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-8-(3-hydroxypropylamino)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C21H29N5O5/c1-4-14-7-5-8-16(11-14)31-13-15(28)12-26-17-18(23-20(26)22-9-6-10-27)24(2)21(30)25(3)19(17)29/h5,7-8,11,15,27-28H,4,6,9-10,12-13H2,1-3H3,(H,22,23)
• InChI Key: TVVMWHFNMYGCRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NCCCO)N(C(=O)N(C3=O)C)C)O
• Molecular Formula: C21H29N5O5
• Molecular Weight: 431.5 g/mol

Description

7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((3-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H29N5O5 and its molecular weight is 431.493. The purity is usually 95%.
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Scientific Research Applications

• Structural and Conformational Analysis

  Research on similar compounds, such as 8-amino-7-(2-hydroxy-3-morpholinopropyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione, has focused on understanding their structural properties, including planarity of the purine fused-ring skeleton and the conformation of substituent groups. These studies often involve detailed crystallographic analysis to elucidate intermolecular hydrogen bonding patterns and intramolecular interactions, which can influence biological activity and solubility (Karczmarzyk, Karolak-Wojciechowska, & Pawłowski, 1995).

• Biological Activity and Potential Therapeutic Applications

  Derivatives of purine, such as 7,8-polymethylenepurine derivatives, have been synthesized and evaluated for their biological activities, including antiviral and antihypertensive effects. These studies contribute to the development of new pharmacological agents by exploring the therapeutic potential of purine analogs (Nilov et al., 1995).

• Synthesis and Chemical Reactivity

  Research into the synthesis and reactivity of compounds related to 7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-8-((3-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione includes investigations into the conditions and reactions necessary to produce various purine derivatives. This research is crucial for developing synthetic pathways that can be used to create novel compounds with potential biological applications (Kremzer et al., 1981).

• Exploration of Pharmacological Properties

  Some studies focus on the synthesis of purine derivatives with specific substituents to evaluate their pharmacological properties, such as cardiovascular and antiarrhythmic activities. These investigations are vital for understanding how structural variations in purine derivatives can impact their biological efficacy and potential as therapeutic agents (Chłoń-Rzepa et al., 2004).